BE“GHE Foundational & Exploratory

Check Availability & Pricing

(S)-2-aminopropanamide hydrochloride
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(S)-2-aminopropanamide
Compound Name:
hydrochloride

Cat. No.: B555106

An In-depth Technical Guide to (S)-2-aminopropanamide Hydrochloride

Introduction

(S)-2-aminopropanamide hydrochloride, also known as L-Alaninamide hydrochloride, is a
chemical compound frequently utilized as a biochemical reagent in life sciences research.[1][2]
[3][4] This guide provides a comprehensive overview of its chemical and physical properties,
experimental protocols, and its role in research, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental chemical and physical properties of (S)-2-aminopropanamide
hydrochloride are summarized in the table below, providing a clear reference for laboratory
use.
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Property Value Citation(s)
(2S)-2-

IUPAC Name aminopropanamide;hydrochlori  [5]
de

L-Alaninamide hydrochloride,

Synonyms (S)-2-Aminopropionamide [5]1[6]
hydrochloride

CAS Number 33208-99-0 [5][6]
Molecular Formula C3HoCIN20 [51[7]
Molecular Weight 124.57 g/mol [51[7]
Appearance White to off-white powder [6]
Purity >95% - 97.0% [1][6]
Exact Mass 124.0403406 g/mol 5171
Monoisotopic Mass 124.0403406 g/mol [51[7]
Topological Polar Surface Area  69.1 A2 [517]
Hydrogen Bond Donor Count 3 [7]
Hydrogen Bond Acceptor

CZuntg p ? ]
Rotatable Bond Count 1 [7]

Spectral and Safety Data
Spectral Information

Spectral data is crucial for the identification and characterization of (S)-2-aminopropanamide
hydrochloride.
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Data Type Source Information Citation(s)

Available from Sigma-Aldrich
13C NMR Spectra Co. LLC [5]
0. :

FTIR Spectra Technique: KBr WAFER. [8]

Safety and Hazard Information

(S)-2-aminopropanamide hydrochloride has the following GHS hazard classifications based
on aggregated data.

Hazard Statement Description Citation(s)
H315 Causes skin irritation [519]
H319 Causes serious eye irritation [519]
H335 May cause respiratory irritation  [5][9]

Note: One source indicates that this chemical does not meet GHS hazard criteria in 83.3% of
reports.[5]

Experimental Protocols
Synthesis of (S)-2-aminopropanamide hydrochloride

The following is a general procedure for the synthesis of L-alaninamide hydrochloride, adapted
from a method for its enantiomer.[10]

Materials:

Boc-L-alanine

Anhydrous Tetrahydrofuran (THF)

Triethylamine

Ethyl chloroformate
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» Concentrated ammonium hydroxide solution
o Ethyl acetate

e Saturated sodium carbonate solution

e Anhydrous magnesium sulfate

o Saturated hydrochloric acid/dioxane solution
e Methanol

e Ether

Procedure:

» Dissolve Boc-L-alanine in anhydrous THF.

e Add triethylamine to the solution, followed by the slow, dropwise addition of ethyl
chloroformate while stirring in a cold bath (e.g., carbon tetrachloride/dry ice). Maintain stirring
for approximately 30 minutes.

e Add concentrated ammonium hydroxide solution and allow the reaction mixture to stand
overnight in a refrigerator.

* Remove the solvent by vacuum evaporation. Dissolve the residue in ethyl acetate.

o Wash the ethyl acetate layer with a saturated sodium carbonate solution and then with water.
e Dry the organic phase with anhydrous magnesium sulfate.

« Filter to remove the desiccant and evaporate the solvent to obtain the crude product.

» Treat the crude product with a saturated hydrochloric acid/dioxane solution for 1 hour at
room temperature.

» Remove the dioxane by vacuum evaporation.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Dissolve the residue in a minimal amount of methanol and precipitate the final product, (S)-2-
aminopropanamide hydrochloride, by adding ether.

Synthesis Workflow for (S)-2-aminopropanamide hydrochloride

Addition of Triethylamine Reaction with ‘Workup and Extraction Deprotection with (S)-2-aminopropanamide
Boc-L-alanine in THF H and Ethyl C I—’| ydroxid |—’| with Ethyl Acetate HCl in Dioxane RchiRtcriandisoieion hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for (S)-2-aminopropanamide hydrochloride.

Biological Role and Applications

(S)-2-aminopropanamide hydrochloride is primarily used as a biochemical reagent in life
science research.[1][2][3][4] It can serve as a building block or an intermediate in the synthesis
of more complex organic molecules and biological materials.[1] Its utility stems from the
presence of both an amino group and an amide group, making it a versatile component in
peptide synthesis and other biochemical preparations.

Role of (S)-2-aminopropanamide hydrochloride in Research
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Caption: Role of (S)-2-aminopropanamide hydrochloride in Research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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